Cas no 1484008-96-9 (1-{(2-chloro-4-methylphenyl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{(2-chloro-4-methylphenyl)aminomethyl}cyclopentan-1-ol
• CAS No: 1484008-96-9
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6136349
• PubChem ID: 65210836
• Update Time: 2024-01-13

1-{(2-chloro-4-methylphenyl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(2-chloro-4-methylphenyl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[[(2-chloro-4-methylphenyl)amino]methyl]-
• 1484008-96-9
• F6545-5585
• 1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclopentan-1-ol
• starbld0020107
• AKOS014544946
• 1-(((2-Chloro-4-methylphenyl)amino)methyl)cyclopentan-1-ol

• Inchi： 1S/C13H18ClNO/c1-10-4-5-12(11(14)8-10)15-9-13(16)6-2-3-7-13/h4-5,8,15-16H,2-3,6-7,9H2,1H3
• InChI Key： HFTDEDJZHKSLEF-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(C)C=C2Cl)(O)CCCC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 378.8±22.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)